
Essential Safety and Operational Guide for
Handling SAR131675

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: SAR131675

Cat. No.: B560141

Get Quote

This document provides immediate safety, handling, and disposal protocols for SAR131675, a

potent and selective VEGFR-3 inhibitor. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and operational efficiency.

Immediate Safety Information
According to the Safety Data Sheet (SDS), SAR131675 is not classified as a hazardous

substance under the Globally Harmonized System (GHS). However, standard laboratory safety

precautions should always be observed.

Personal Protective Equipment (PPE):
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Equipment Requirement Justification

Eye Protection Safety glasses or goggles

Recommended to prevent

accidental eye contact with the

powder or dissolved

substance.

Hand Protection
Standard laboratory gloves

(e.g., nitrile)

Advised to avoid direct skin

contact, although no specific

skin hazard is identified.

Respiratory Protection Not generally required

A well-ventilated area is

sufficient. Use a dust mask if

handling large quantities of the

solid form to avoid inhalation.

Lab Coat Standard lab coat

Recommended to protect

clothing and skin from

accidental spills.

Operational Plan: From Receipt to Disposal
A systematic approach to handling SAR131675 from reception to disposal is critical for safety

and maintaining the integrity of the compound.

Receiving and Storage:
Upon receipt, verify the container is sealed and undamaged.

Store the compound as a crystalline solid at -20°C for long-term stability.

Preparation of Stock Solutions:
SAR131675 is soluble in Chloroform (30 mg/ml) and DMSO (72 mg/mL).

To prepare a stock solution, allow the vial to warm to room temperature before opening to

prevent condensation.

Weigh the desired amount of SAR131675 in a chemical fume hood.
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Add the appropriate solvent to the desired concentration. For example, to prepare a 10 mM

stock solution in DMSO, add the appropriate volume of DMSO to the weighed compound.

Ensure the compound is fully dissolved by vortexing or brief sonication.

Store stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Handling During Experiments:
Always handle the compound and its solutions in a well-ventilated area or a chemical fume

hood.

Use appropriate PPE as outlined in the table above.

Avoid generating aerosols.

After use, securely cap all vials and containers.

Disposal Plan
Proper disposal of SAR131675 and associated waste is essential to prevent environmental

contamination.

Unused Compound: Dispose of as chemical waste in accordance with local, state, and

federal regulations. Do not discard down the drain.

Contaminated Materials: Any materials that have come into contact with SAR131675, such

as pipette tips, gloves, and empty vials, should be collected in a designated chemical waste

container and disposed of appropriately.

Liquid Waste: Solutions containing SAR131675 should be collected in a labeled, sealed

waste container for chemical waste disposal. Do not allow it to enter sewers or surface

water.

Quantitative Data: Inhibitory Activity of SAR131675
SAR131675 is a highly selective inhibitor of VEGFR-3. The following table summarizes its

inhibitory concentrations (IC50) against various receptors.
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Target Assay Type IC50 (nM)

VEGFR-3 Cell-free kinase assay 23[1][2][3]

VEGFR-3
Autophosphorylation in HEK

cells
45[1][2]

VEGFR-2 Cell-free kinase assay 235[3]

VEGFR-1 Cell-free kinase assay >3000[3]

VEGFC-induced lymphatic cell

survival
Cell-based assay 14[2][3]

VEGFD-induced lymphatic cell

survival
Cell-based assay 17[2][3]

Experimental Protocols
Below are detailed methodologies for key experiments involving SAR131675.

In Vitro VEGFR-3 Kinase Assay
This protocol determines the in vitro potency of SAR131675 against VEGFR-3 kinase activity.

Materials:

Recombinant human VEGFR-3 enzyme

Kinase assay buffer (e.g., 50 mM HEPES pH 7.4, 20 mM MgCl₂, 0.1 mM MnCl₂, 0.2 mM

Na₃VO₄)

ATP (30 µM for VEGFR-3)[3]

Poly(Glu, Tyr) 4:1 substrate-coated plates

SAR131675 stock solution (in DMSO)

Positive control (e.g., DMSO vehicle)
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Kinase-Glo® Luminescent Kinase Assay Kit

96-well solid white plates

Procedure:

Prepare a master mix containing the kinase assay buffer, ATP, and the poly(Glu, Tyr)

substrate.

Dispense the master mix into the wells of a 96-well plate.

Add SAR131675 at various concentrations (e.g., in a serial dilution) to the test wells.

Add the vehicle (DMSO) to the positive control wells.

Initiate the kinase reaction by adding the diluted VEGFR-3 enzyme to each well.

Incubate the plate at 30°C for 60 minutes.

After incubation, add the Kinase-Glo® reagent to each well to stop the reaction and measure

the remaining ATP.

Measure the luminescence intensity using a microplate reader.

Calculate the percentage of kinase activity inhibition relative to the positive control and

determine the IC50 value.

Cell Proliferation Assay (MTT Assay)
This protocol assesses the effect of SAR131675 on the proliferation of primary human

lymphatic endothelial cells (LECs).

Materials:

Primary human lymphatic endothelial cells (LECs)

Cell culture medium (e.g., EGM-2MV)

VEGF-C (as a stimulant)
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SAR131675 stock solution (in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

Detergent reagent (to solubilize formazan crystals)

96-well cell culture plates

Procedure:

Seed LECs at an appropriate density (e.g., 5,000 cells/well) in a 96-well plate and allow them

to attach overnight.

The next day, replace the medium with a fresh medium containing various concentrations of

SAR131675 and a constant concentration of VEGF-C. Include a vehicle control (DMSO +

VEGF-C) and a negative control (no VEGF-C).

Incubate the cells for 48-72 hours at 37°C in a 5% CO₂ incubator.

Add 10 µL of MTT reagent to each well and incubate for 2-4 hours until a purple precipitate is

visible.

Add 100 µL of detergent reagent to each well to dissolve the formazan crystals.

Leave the plate at room temperature in the dark for 2 hours.

Record the absorbance at 570 nm using a microplate reader.

Calculate the percentage of proliferation inhibition relative to the vehicle control and

determine the IC50 value.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the VEGFR-3 signaling pathway inhibited by SAR131675 and

a typical experimental workflow for its evaluation.
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Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.
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Caption: Experimental workflow for the evaluation of SAR131675.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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